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Compound of Interest

Compound Name: Methyl 2-cyano-4-fluorobenzoate

Cat. No.: B176663 Get Quote

An In-Depth Technical Guide to the Safe Handling of Methyl 2-cyano-4-fluorobenzoate

Disclaimer: This document is intended for use by trained professionals in research and

development, such as researchers, scientists, and drug development professionals. The

information provided is based on available data for Methyl 2-cyano-4-fluorobenzoate and

related compounds. A comprehensive Safety Data Sheet (SDS) for Methyl 2-cyano-4-
fluorobenzoate (CAS No. 127510-96-7) is not readily available. Therefore, this guide

incorporates safety information from structurally similar compounds to provide a conservative

and precautionary approach to its handling. All users should exercise extreme caution and

consult with their institution's safety officer before handling this compound.

Introduction
Methyl 2-cyano-4-fluorobenzoate is a fluorinated aromatic compound with potential

applications in medicinal chemistry and materials science. Its chemical structure, containing a

cyano group and a fluorine atom, suggests that it may possess unique chemical reactivity and

biological activity. This guide provides a detailed overview of the known and inferred safety

precautions, handling procedures, and emergency responses for Methyl 2-cyano-4-
fluorobenzoate to ensure the safety of laboratory personnel.

Hazard Identification and Classification
While specific toxicological data for Methyl 2-cyano-4-fluorobenzoate is limited, data from

analogous compounds, such as other fluorinated and cyanated benzoic acid derivatives,
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suggest potential for significant health hazards. Based on information for related compounds,

the following hazards should be assumed[1][2]:

Acute Toxicity: Harmful or toxic if swallowed, inhaled, or in contact with skin.[1][2]

Skin Irritation: May cause skin irritation.[1]

Eye Irritation: May cause serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation.[1]

GHS Hazard Statements (Inferred from related compounds):

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Physical and Chemical Properties
A summary of the available physical and chemical data for Methyl 2-cyano-4-fluorobenzoate
is presented in the table below.
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Property Value Reference

Molecular Formula C₉H₆FNO₂ [3][4]

Molecular Weight 179.15 g/mol [3]

CAS Number 127510-96-7 [3]

Appearance White to off-white solid [3]

Melting Point 104-106 °C [3]

Boiling Point 293.3 ± 25.0 °C (Predicted) [3]

Density 1.27 ± 0.1 g/cm³ (Predicted) [3]

Storage Temperature
Sealed in dry, Room

Temperature
[3]

Experimental Protocols: Safe Handling and Storage
Given the potential hazards, stringent adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)
A comprehensive set of PPE should be worn at all times when handling Methyl 2-cyano-4-
fluorobenzoate.

PPE Category Specification

Eye/Face Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection
Laboratory coat, long pants, and closed-toe

shoes.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood. If dusts are generated, a

NIOSH-approved respirator may be necessary.
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Handling Procedures
Engineering Controls: All work with Methyl 2-cyano-4-fluorobenzoate should be conducted

in a certified chemical fume hood to minimize inhalation exposure.

General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Dispensing: When weighing or transferring the solid, do so carefully to avoid creating dust.

Avoid Contact: Take all necessary precautions to avoid contact with skin, eyes, and clothing.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.

Emergency Procedures
First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[5]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[5]

Eye Contact

Immediately rinse eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][5]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.[5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Combustion may produce toxic fumes of carbon monoxide, carbon

dioxide, nitrogen oxides, and hydrogen fluoride.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
Personal Precautions: Evacuate the area. Wear appropriate PPE as described in Section

4.1. Avoid breathing dust.
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Environmental Precautions: Prevent the material from entering drains or waterways.

Containment and Cleanup: Carefully sweep up the spilled solid, avoiding dust generation.

Place in a suitable, labeled container for disposal.

Waste Disposal
Dispose of waste in accordance with all applicable federal, state, and local regulations.

Chemical waste should be handled by a licensed professional waste disposal service.
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Caption: Workflow for the safe handling of Methyl 2-cyano-4-fluorobenzoate.
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Caption: Decision pathway for first aid following exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety precautions and handling of Methyl 2-cyano-4-
fluorobenzoate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b176663#safety-precautions-and-handling-of-methyl-
2-cyano-4-fluorobenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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